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Compound of Interest

Compound Name:
Diethyl 2-chloropyrimidine-4,5-

dicarboxylate

Cat. No.: B1321583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 2-chloropyrimidine-4,5-dicarboxylate is a substituted pyrimidine derivative with

potential applications in medicinal chemistry and drug development. The pyrimidine scaffold is

a core structure in numerous biologically active compounds, and the presence of a chlorine

atom at the 2-position offers a reactive site for further chemical modifications, making it a

valuable intermediate for the synthesis of more complex molecules. This technical guide

provides a comprehensive overview of the known chemical properties, synthesis, and reactivity

of Diethyl 2-chloropyrimidine-4,5-dicarboxylate.

Core Chemical Properties
Currently, detailed experimental data for Diethyl 2-chloropyrimidine-4,5-dicarboxylate is not

widely available in published scientific literature. The information presented here is compiled

from commercially available data from chemical suppliers.
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Property Value Source

CAS Number 90794-84-6 Parchem[1], 2a biotech[2]

Molecular Formula C₁₀H₁₁ClN₂O₄ -

Molecular Weight 258.66 g/mol -

Appearance White to off-white solid -

Melting Point Not reported -

Boiling Point Not reported -

Solubility Not reported -

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols for Diethyl 2-chloropyrimidine-4,5-dicarboxylate
are not readily found in the scientific literature. However, the synthesis of structurally related

chloropyrimidines typically involves the chlorination of the corresponding hydroxypyrimidine. A

plausible synthetic route could involve the following conceptual steps:

Starting Materials Reaction Product

Diethyl 2-hydroxypyrimidine-4,5-dicarboxylate Chlorinating Agent (e.g., POCl₃)Chlorination Diethyl 2-chloropyrimidine-4,5-dicarboxylate
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Conceptual Synthesis Pathway

Experimental Protocol (Hypothetical):

A detailed experimental protocol for the synthesis of Diethyl 2-chloropyrimidine-4,5-
dicarboxylate has not been published. A general procedure for the chlorination of a

hydroxypyrimidine would involve reacting the starting material, Diethyl 2-hydroxypyrimidine-4,5-
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dicarboxylate, with a chlorinating agent such as phosphorus oxychloride (POCl₃), often in the

presence of a base like N,N-dimethylaniline, followed by purification.

Purification: Purification would likely involve quenching the reaction mixture with ice, followed

by extraction with an organic solvent. Further purification could be achieved by column

chromatography or recrystallization.

Reactivity and Potential Signaling Pathways
The reactivity of Diethyl 2-chloropyrimidine-4,5-dicarboxylate is predicted to be dominated

by the 2-chloro substituent. The pyrimidine ring is electron-deficient, which activates the

chlorine atom towards nucleophilic aromatic substitution (SNAr). This makes the compound a

versatile building block for introducing the pyrimidine-4,5-dicarboxylate moiety into various

molecular scaffolds.

Diethyl 2-chloropyrimidine-4,5-dicarboxylate

Substituted Pyrimidine Derivative

SɴAr Reaction

Nucleophile (Nu⁻)
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General Reactivity via SNAr

Potential nucleophiles could include amines, alcohols, and thiols, leading to the formation of 2-

amino, 2-alkoxy, and 2-thioether pyrimidine derivatives, respectively. These derivatives could

be of interest in drug discovery as potential inhibitors of kinases or other enzymes where the

pyrimidine core can act as a hinge-binding motif.

Due to the lack of specific biological data, no signaling pathways involving Diethyl 2-
chloropyrimidine-4,5-dicarboxylate can be definitively described at this time.

Spectroscopic Data
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No specific spectroscopic data (¹H NMR, ¹³C NMR, FT-IR, Mass Spectrometry) for Diethyl 2-
chloropyrimidine-4,5-dicarboxylate is available in the public domain. For research purposes,

it would be essential to synthesize and characterize this compound to obtain these data.

Safety and Handling
Based on safety data sheets for similar chlorinated heterocyclic compounds, Diethyl 2-
chloropyrimidine-4,5-dicarboxylate should be handled with care in a well-ventilated fume

hood. Personal protective equipment, including gloves, safety glasses, and a lab coat, should

be worn. It may be harmful if swallowed, inhaled, or absorbed through the skin.

Conclusion
Diethyl 2-chloropyrimidine-4,5-dicarboxylate is a chemical intermediate with significant

potential for use in the synthesis of novel compounds for drug discovery and development. The

reactive 2-chloro position allows for a variety of chemical transformations. However, a

significant gap exists in the publicly available scientific literature regarding its detailed

synthesis, characterization, and biological activity. Further research is required to fully elucidate

the chemical properties and potential applications of this compound. Researchers interested in

utilizing this compound are advised to perform their own synthesis and thorough

characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. parchem.com [parchem.com]

2. 2abiotech.net [2abiotech.net]

To cite this document: BenchChem. [An In-Depth Technical Guide to Diethyl 2-
chloropyrimidine-4,5-dicarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321583#diethyl-2-chloropyrimidine-4-5-
dicarboxylate-chemical-properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1321583?utm_src=pdf-body
https://www.benchchem.com/product/b1321583?utm_src=pdf-body
https://www.benchchem.com/product/b1321583?utm_src=pdf-body
https://www.benchchem.com/product/b1321583?utm_src=pdf-body
https://www.benchchem.com/product/b1321583?utm_src=pdf-body
https://www.benchchem.com/product/b1321583?utm_src=pdf-custom-synthesis
https://parchem.com/chemical-supplier-distributor/diethyl-2-chloropyrimidine-4-5-dicarboxylate-441258
https://www.2abiotech.net/show_product.html?pro_id=152383
https://www.benchchem.com/product/b1321583#diethyl-2-chloropyrimidine-4-5-dicarboxylate-chemical-properties
https://www.benchchem.com/product/b1321583#diethyl-2-chloropyrimidine-4-5-dicarboxylate-chemical-properties
https://www.benchchem.com/product/b1321583#diethyl-2-chloropyrimidine-4-5-dicarboxylate-chemical-properties
https://www.benchchem.com/product/b1321583#diethyl-2-chloropyrimidine-4-5-dicarboxylate-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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